Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
Brand Name: Vulcanchem
CAS No.: 16680-47-0
VCID: VC0196225
InChI: InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22);/q;+1/t14-,16+,18+;/m1./s1
SMILES: CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+]
Molecular Formula: C18H19O5S. Na
Molecular Weight: 371.4 g/mol

Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt

CAS No.: 16680-47-0

Impurities

VCID: VC0196225

Molecular Formula: C18H19O5S. Na

Molecular Weight: 371.4 g/mol

Purity: > 95%

Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt - 16680-47-0

CAS No. 16680-47-0
Product Name Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt
Molecular Formula C18H19O5S. Na
Molecular Weight 371.4 g/mol
IUPAC Name sodium;[(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
Standard InChI InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22);/q;+1/t14-,16+,18+;/m1./s1
Standard InChIKey QTTMOCOWZLSYSV-QWAPEVOJSA-N
Isomeric SMILES C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)[C@@H]1CCC2=O.[Na+]
SMILES CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+]
Canonical SMILES CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2=O.[Na+]
Appearance White Solid
Melting Point 159-161 °C
Description A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 3-(Sulfooxy)estra-1,3,5(10),7-tetraen-17-one Sodium Salt; 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one Hydrogen Sulfate Sodium Salt; Sodium Equilin 3-Monosulfate;
PubChem Compound 23619375
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator